3-Oxo Citalopram

Description

3-Oxo citalopram is a chemical compound with the molecular formula C20H19FN2O2 and a molecular weight of 338.38 g/mol . It is also known under several synonyms, including 3-Oxo Citalopram, 372941-54-3, and 1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-3-oxo-2-benzofuran-5-carbonitrile . 3-Oxo citalopram is identified as an impurity and intermediate compound related to citalopram . Citalopram is a selective serotonin reuptake inhibitor (SSRI) used to treat depression . 3-Oxo citalopram is available for purchase as a neat product, with purity greater than 95% .

Citalopram, the parent compound, is a racemic bicyclic phthalate derivative . It enhances serotonergic transmission by inhibiting serotonin reuptake and has minimal effects on dopamine and norepinephrine transportation . Citalopram is approved by the FDA for treating major depressive disorder in adults and has been used off-label for conditions like sexual dysfunction, ethanol abuse, obsessive-compulsive disorder (OCD), and anxiety disorders . Another related compound is Escitalopram, which is the S-enantiomer of citalopram and is also used as an antidepressant .

As a research assistant, staying updated on the latest developments in the field is crucial . This includes understanding the role and significance of compounds like 3-oxo citalopram in the context of drug development and research . Knowledge of research protocols, data analysis, and the ability to develop clear research plans are essential skills for a research assistant .

• CAS No.: 372941-54-3
• Product Name: 3-Oxo Citalopram
• Molecular Formula: C20H19FN2O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-3-oxo-2-benzofuran-5-carbonitrile
• Standard InChI: InChI=1S/C20H19FN2O2/c1-23(2)11-3-10-20(15-5-7-16(21)8-6-15)18-9-4-14(13-22)12-17(18)19(24)25-20/h4-9,12H,3,10-11H2,1-2H3
• Standard InChIKey: ASGSMDPSNUXWMB-UHFFFAOYSA-N
• SMILES: CN(C)CCCC1(C2=C(C=C(C=C2)C#N)C(=O)O1)C3=CC=C(C=C3)F
• Canonical SMILES: CN(C)CCCC1(C2=C(C=C(C=C2)C#N)C(=O)O1)C3=CC=C(C=C3)F
• Appearance: Pale Yellow Thick Gel
• Purity: > 95%
• Synonyms: 1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-3-oxo- 5-isobenzofurancarbonitrile; USP Citalopram Related Compound C
• PubChem Compound: 11484526
• Last Modified: Aug 15 2023